Cas no 2171694-40-7 (4-(4-ethyl-3-methylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(4-ethyl-3-methylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171694-40-7
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 5844938
• PubChem ID: 165503687
• Update Time: 2025-11-01

4-(4-ethyl-3-methylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethyl-3-methylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(4-ethyl-3-methylpiperazin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171694-40-7
• EN300-1494832

• Inchi： 1S/C26H31N3O5/c1-3-28-12-13-29(15-17(28)2)25(32)23(14-24(30)31)27-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,27,33)(H,30,31)
• InChI Key： GQYYHWSFRQJKAE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CCN(CC)C(C)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-(4-ethyl-3-methylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Introduction to 4-(4-ethyl-3-methylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171694-40-7)

4-(4-ethyl-3-methylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, identified by the CAS number 2171694-40-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a complex structure with multiple functional groups, exhibits potential applications in the synthesis of novel therapeutic agents. The presence of a piperazine moiety and a fluorenylmethoxycarbonyl (Fmoc) group makes it an intriguing candidate for further exploration in medicinal chemistry.

The compound’s structure is characterized by a four-carbon backbone with an α-keto acid moiety at the fourth position, which is further modified by an Fmoc-amino group. The nitrogen atoms in the piperazine ring contribute to its basic nature, while the fluorene derivative provides additional steric and electronic properties that could influence its binding affinity to biological targets. Such structural features are often exploited in the design of bioactive molecules, particularly in the development of drugs targeting neurological and inflammatory disorders.

Recent advancements in chemical biology have highlighted the importance of piperazine derivatives in drug discovery. Piperazine-based compounds are known for their ability to modulate neurotransmitter systems, making them valuable candidates for treating conditions such as depression, anxiety, and epilepsy. The specific substitution pattern in 4-(4-ethyl-3-methylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid may enhance its selectivity and potency, potentially offering advantages over existing therapies.

The Fmoc-amino group is another critical feature of this compound, commonly used in peptide synthesis due to its stability under mild conditions and ease of removal during solid-phase peptide manufacturing. However, its application extends beyond peptides; it can also serve as a protecting group for amino acids in broader synthetic strategies. The incorporation of a fluorene moiety adds another layer of complexity, as fluorenes are known for their fluorescence properties and are frequently used in bioimaging and sensor technologies. This dual functionality makes the compound a versatile tool for researchers exploring novel synthetic pathways.

In the context of drug development, the α-keto acid moiety is particularly noteworthy. Keto acids are precursors to various biologically active molecules, including amino acids and neurotransmitters. By modifying this core structure, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of potential drugs. For instance, derivatives of α-keto acids have shown promise in treating metabolic disorders and cancer by inhibiting key enzymes involved in energy metabolism.

Current research trends suggest that multifunctional compounds—those possessing multiple pharmacophores—hold great promise for addressing complex diseases. The combination of a piperazine ring, an Fmoc-amino group, and an α-keto acid backbone in 4-(4-ethyl-3-methylpiperazin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid aligns well with this trend. Such molecules can simultaneously interact with multiple targets or exhibit synergistic effects, potentially leading to more effective treatments with fewer side effects.

One area where this compound shows particular promise is in the treatment of neurological disorders. Piperazine derivatives have been extensively studied for their modulation of serotonin and dopamine receptors, which are implicated in conditions such as Parkinson’s disease and Alzheimer’s disease. The structural features of this compound may allow it to interact with these receptors more selectively than existing drugs, thereby reducing off-target effects.

The fluorene moiety also opens up possibilities for applications beyond traditional pharmaceuticals. Fluorene-based compounds are increasingly being explored for their potential use in photodynamic therapy (PDT), where their ability to absorb light at specific wavelengths can be leveraged to generate reactive oxygen species that kill cancer cells. Additionally, the fluorescence properties of fluorenes make them useful probes in biochemical assays and high-throughput screening campaigns.

Synthetic methodologies play a crucial role in determining the accessibility and scalability of this compound for further development. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled the efficient construction of complex molecules like this one. These advances not only reduce production costs but also allow for greater flexibility in modifying the structure to optimize biological activity.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling tools enable researchers to predict how different modifications will affect a molecule’s properties before conducting costly wet-lab experiments. By leveraging these tools alongside experimental data, scientists can accelerate the design process significantly. For instance, virtual screening can help identify optimal analogs of 4-(4-ethyl-3-methylpiperazin-1-y l)-3-{((9H-fluoren -9 -yl)methoxycarbonyl}amino)-4 -oxobutanoic acid based on target binding affinity.

Ethical considerations are also paramount in pharmaceutical research. As synthetic chemists develop new molecules like this one, they must adhere to strict guidelines regarding safety testing and environmental impact. Responsible innovation ensures that promising candidates can progress through clinical trials without posing unnecessary risks to human health or ecosystems.

In conclusion,4-(4 -ethyl -3 -methyl piperazin -1 -yl) -3-{((9H-fluore n -9 -yl)methoxycarbonyl}amino) - 4 - oxobutanoic acid (CAS No .2171694 -40 -7) represents an exciting opportunity for researchers working at the intersection of medicinal chemistry and chemical biology . Its unique structural features make it well-suited for addressing multifaceted therapeutic challenges , while advances in synthetic methodologies continue to expand its potential applications . As our understanding grows , so too will our ability to harness this compound’s full potential .